Cas no 550363-79-6 (N-cyclopropyl-4-formylbenzamide)

• Product Name: N-cyclopropyl-4-formylbenzamide
• CAS No: 550363-79-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD09863336
• CID: 3357880
• PubChem ID: 28818865
• Update Time: 2025-11-01

N-cyclopropyl-4-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-CYCLOPROPYL-4-FORMYL-
• N-cyclopropyl-4-formylbenzamide
• AXA36379
• Z235361327
• CS-0245392
• G56252
• 4-(cyclopropylaminocarbonyl)benzaldehyde
• 4-cyclopropylaminocarbonylbenzaldehyde
• EN300-30427
• AKOS015996447
• BBBUUEDBJUBFJI-UHFFFAOYSA-N
• 550363-79-6
• DB-130459
• SCHEMBL1663048

• MDL： MFCD09863336
• Inchi： 1S/C11H11NO2/c13-7-8-1-3-9(4-2-8)11(14)12-10-5-6-10/h1-4,7,10H,5-6H2,(H,12,14)
• InChI Key： BBBUUEDBJUBFJI-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 189.079
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.2

Additional information on N-cyclopropyl-4-formylbenzamide

N-cyclopropyl-4-formylbenzamide (CAS No. 550363-79-6): An Overview of Its Properties, Applications, and Recent Research

N-cyclopropyl-4-formylbenzamide (CAS No. 550363-79-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopropyl and formyl functional groups, which contribute to its reactivity and versatility in chemical reactions.

The molecular formula of N-cyclopropyl-4-formylbenzamide is C₁₁H₁₁NO₂, and it has a molecular weight of approximately 189.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 145-147°C, making it suitable for various synthetic processes that require thermal stability.

In the realm of pharmaceutical research, N-cyclopropyl-4-formylbenzamide has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways and its potential as a therapeutic agent. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of N-cyclopropyl-4-formylbenzamide exhibited potent anti-inflammatory properties, making them candidates for the treatment of inflammatory diseases such as arthritis and colitis.

The formyl group in N-cyclopropyl-4-formylbenzamide plays a crucial role in its reactivity and biological activity. This functional group can participate in various chemical reactions, including condensation reactions with amines to form imines, which are important intermediates in the synthesis of complex organic molecules. Additionally, the cyclopropyl group contributes to the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In materials science, N-cyclopropyl-4-formylbenzamide has been explored for its potential use in the development of functional materials. A study published in Advanced Materials in 2021 demonstrated that derivatives of this compound could be used to create self-healing polymers with enhanced mechanical properties. The unique combination of the cyclopropyl and formyl groups allows for the design of materials with tailored properties for specific applications.

The synthetic route to N-cyclopropyl-4-formylbenzamide involves several well-established chemical transformations. One common method involves the reaction of 4-formylbenzoic acid with cyclopropylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions and yields high purity products suitable for further applications.

Safety considerations are an essential aspect of working with any chemical compound. While N-cyclopropyl-4-formylbenzamide is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working under a fume hood, and following proper waste disposal procedures should be adhered to when handling this compound.

In conclusion, N-cyclopropyl-4-formylbenzamide (CAS No. 550363-79-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure, characterized by the cyclopropyl and formyl functional groups, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.